Cas no 2228543-34-6 (4-(4-methylpiperidin-4-yl)oxy-1H-indole)

• Product Name: 4-(4-methylpiperidin-4-yl)oxy-1H-indole
• CAS No: 2228543-34-6
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 5846611
• PubChem ID: 165865241
• Update Time: 2025-06-10

4-(4-methylpiperidin-4-yl)oxy-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4-(4-methylpiperidin-4-yl)oxy-1H-indole
• EN300-1793235
• 2228543-34-6
• 4-[(4-methylpiperidin-4-yl)oxy]-1H-indole

• Inchi： 1S/C14H18N2O/c1-14(6-9-15-10-7-14)17-13-4-2-3-12-11(13)5-8-16-12/h2-5,8,15-16H,6-7,9-10H2,1H3
• InChI Key： YKMAWNWSRMESMN-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC2=C1C=CN2)C1(C)CCNCC1

Computed Properties

• Exact Mass: 230.141913202g/mol
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37Ų

Additional information on 4-(4-methylpiperidin-4-yl)oxy-1H-indole

Comprehensive Overview of 4-(4-methylpiperidin-4-yl)oxy-1H-indole (CAS No. 2228543-34-6)

4-(4-methylpiperidin-4-yl)oxy-1H-indole is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound, identified by the CAS number 2228543-34-6, combines an indole scaffold with a 4-methylpiperidine moiety, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential role in modulating neurotransmitter systems, which aligns with current trends in neuroscience and mental health research.

The structural complexity of 4-(4-methylpiperidin-4-yl)oxy-1H-indole offers a versatile platform for medicinal chemistry. The indole core is a well-known pharmacophore found in many bioactive molecules, including serotonin and melatonin. When combined with the 4-methylpiperidine group, this compound exhibits enhanced binding affinity for specific receptors, a topic frequently searched by professionals in the field of GPCR-targeted drug design. Recent studies suggest that derivatives of this compound may have applications in addressing neurodegenerative disorders, a hot topic in 2023 due to the aging global population.

From a synthetic chemistry perspective, the preparation of CAS 2228543-34-6 involves sophisticated organic transformations that are currently being optimized for scalability. This aligns with the pharmaceutical industry's growing demand for green chemistry approaches, another highly searched term in chemical databases. The compound's physicochemical properties (logP, solubility, and stability) make it suitable for further pharmacokinetic studies, which is crucial for drug candidate optimization - a key phrase often queried by medicinal chemists.

In the context of current research trends, 4-(4-methylpiperidin-4-yl)oxy-1H-indole represents an interesting case study for AI-assisted drug discovery, a rapidly growing field that combines machine learning with chemical research. The compound's unique structure presents challenges and opportunities for predictive modeling of biological activity, a subject of numerous recent publications and conference discussions. Furthermore, its potential application in precision medicine approaches makes it relevant to personalized healthcare strategies.

The analytical characterization of 2228543-34-6 typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, both critical tools in modern pharmaceutical analysis. These methods are essential for ensuring compound purity and identity, particularly when working with novel chemical entities. The growing importance of quality control in drug development makes this aspect particularly relevant to current industry standards.

From a commercial perspective, the compound 4-(4-methylpiperidin-4-yl)oxy-1H-indole is becoming increasingly available through specialty chemical suppliers, reflecting its rising importance in research. The market for such building blocks in drug discovery has expanded significantly in recent years, driven by the pharmaceutical industry's need for diverse chemical scaffolds. This trend corresponds with increased searches for novel chemical entities and research chemicals in scientific databases.

Future research directions for CAS 2228543-34-6 may include exploration of its potential in combination therapies, particularly in areas where multi-target approaches are gaining traction. The compound's structural features suggest possible synergistic effects when paired with other therapeutic agents, a concept that aligns with current interests in polypharmacology. Additionally, its application in radiopharmaceuticals for diagnostic imaging represents another promising avenue, given the growing importance of molecular imaging in modern medicine.

In conclusion, 4-(4-methylpiperidin-4-yl)oxy-1H-indole (CAS No. 2228543-34-6) represents an exciting area of research at the intersection of medicinal chemistry and drug development. Its unique structural characteristics and potential biological activities make it a compound worth watching in coming years, particularly as research continues to explore its full therapeutic potential. The scientific community's growing interest in this molecule reflects broader trends in innovative drug design and targeted therapies, ensuring its relevance in contemporary pharmaceutical research.